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Compound of Interest

Compound Name: 5-Hydroxy Imidacloprid-d4
Cat. No.: B15558018
Get Quote

Technical Guide: 5-Hydroxy Imidacloprid-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Hydroxy Imidacloprid-d4, the
deuterated stable isotope-labeled metabolite of the neonicotinoid insecticide Imidacloprid. This
document covers its chemical identity, metabolic formation, and its critical application in
analytical methodologies.

Core Compound Data

5-Hydroxy Imidacloprid-d4 serves as an essential internal standard for the quantification of 5-
Hydroxy Imidacloprid in various matrices through mass spectrometry techniques.[1][2] The
deuterium labeling provides a distinct mass shift, enabling precise differentiation from the
naturally occurring analyte.
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Identifier Data Reference
Compound Name 5-Hydroxy Imidacloprid-d4 [1112][3]
CAS Number 380912-09-4 (Unlabeled) [1][4]
Molecular Formula CoHeD4CINsOs [1]
Molecular Weight 275.69 g/mol [1]

Internal standard for
Application quantification by GC- or LC- [1][5]
MS

Chemical Structure

The chemical structure of 5-Hydroxy Imidacloprid-d4 is characterized by a hydroxyl group at
the 5-position of the imidazolidine ring of Imidacloprid. The "-d4" designation indicates that four
hydrogen atoms on the imidazolidine ring have been replaced by deuterium isotopes, which is
a common labeling pattern for related standards like Imidacloprid-d4.[5][6]

(NE)-N-[1-[(6-chloro-3-pyridinyl)methyl]-5-hydroxyimidazolidin-2-ylidene-4,4,5,5-d4]nitramide

Metabolic Pathway: Formation of 5-Hydroxy
Imidacloprid

Imidacloprid undergoes metabolic transformation in various organisms, including insects, rats,
and fish, through two primary routes: oxidation and nitroreduction.[7] The formation of 5-
Hydroxy Imidacloprid occurs via the hydroxylation of the imidazolidine ring.[7][8] This
metabolite can be further converted to Imidacloprid olefin, which has shown higher toxicity than
the parent compound in some insect species.[7][9]
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Metabolic Transformation of Imidacloprid
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Caption: Metabolic conversion of Imidacloprid to its hydroxylated and olefin metabolites.

Quantitative Metabolic Data

The kinetic rates for the formation of 5-Hydroxy Imidacloprid from Imidacloprid have been
studied in different species, revealing variations in enzyme affinity and reaction velocity.

. Vmax
Species System Km (uM) . Reference
(pmol/min/mg)

Liver

Rainbow Trout _ 79.2 0.75 [7]
Microsomes
Liver

Rat _ 158.7 38.4 [7]
Microsomes

Experimental Protocols
Synthesis of 5-Hydroxy Imidacloprid
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The synthesis of 5-Hydroxy Imidacloprid metabolites has been described, typically involving a
multi-step chemical process.[10] While specific protocols for the deuterated version are
proprietary to manufacturers, the synthesis generally starts from key precursors. One patented
method for the parent compound, Imidacloprid, involves reacting 2-nitroiminoimidazolidine with
2-chloro-5-chloromethyl pyridine in the presence of an alkali carbonate in an organic solvent.
[11] The synthesis of the 5-hydroxy variant and its subsequent deuteration would involve
specialized steps starting from appropriately modified or deuterated precursors.

Analytical Protocol: QUEChERS and LC-MS/MS

5-Hydroxy Imidacloprid-d4 is primarily used as an internal standard in analytical methods for
the detection and quantification of Imidacloprid and its metabolites in complex matrices like
crayfish tissues, soil, and water.[12][13] A common and effective methodology is the
QUECHhERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation followed by
High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).[12]

1. Sample Preparation (QUEChERS)[12]
e Homogenization: A representative sample (e.g., 1g of tissue) is homogenized.

¢ Internal Standard Spiking: A known concentration of 5-Hydroxy Imidacloprid-d4 is added to
the sample.

o Extraction: The sample is extracted with an organic solvent, typically acetonitrile containing
0.1% acetic acid. Salts such as anhydrous MgSOa4 and NaCl are added to induce phase
separation and improve recovery.[12]

o Cleanup: The supernatant is passed through a cleanup column (e.g., containing primary
secondary amine and neutral alumina) to remove interfering matrix components.[12]

» Final Preparation: The cleaned extract is evaporated and reconstituted in a suitable solvent
for LC-MS/MS analysis.

2. Chromatographic Separation and Detection (HPLC-MS/MS)

o Separation: The prepared sample is injected into a reverse-phase HPLC system (e.g., C18
column) to separate the analytes.[12][13]
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« lonization: Electrospray ionization (ESI) is commonly used, with analytes like 5-hydroxy
imidacloprid forming [M+H]* molecular ions in positive mode.[12]

o Detection: A triple quadrupole mass spectrometer is operated in Multiple Reaction Monitoring
(MRM) mode to specifically detect the parent-to-product ion transitions for both the native
analyte and the deuterated internal standard. This ensures high sensitivity and selectivity.[12]
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Caption: General workflow for the analysis of Imidacloprid metabolites using a deuterated
standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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